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Compound of Interest

Compound Name: Parishin D

CAS No.: 952068-64-3

Cat. No.: B591405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Parishin D is a naturally occurring compound isolated from the medicinal plant Gastrodia elata.

[1] It belongs to a class of polyphenolic compounds known as parishins, which are typically

esters of gastrodin (a glucoside of 4-hydroxybenzyl alcohol) and citric acid or its derivatives.

However, structural elucidation has confirmed that Parishin D is specifically 1,3-bis(4-

hydroxybenzyl) citrate.[2] This unique structure, a symmetrical diester of citric acid,

distinguishes it from other parishin glycosides. The parishin family of compounds is of

significant interest to the scientific community for their potential neuroprotective and other

pharmacological activities. This document provides a detailed guide to the plausible chemical

synthesis of Parishin D, offering protocols that are grounded in established chemical principles

for researchers in drug discovery and development.

Retrosynthetic Analysis of Parishin D
The synthesis of Parishin D presents a key chemical challenge: the regioselective

esterification of citric acid. Citric acid is a tricarboxylic acid with two primary carboxyl groups

and one tertiary carboxyl group. The target molecule, Parishin D, is the 1,3-diester, meaning
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the two primary carboxyl groups are esterified with 4-hydroxybenzyl alcohol, leaving the

central, tertiary carboxyl group free.

Our retrosynthetic strategy involves disconnecting the two ester bonds to yield citric acid and

two molecules of 4-hydroxybenzyl alcohol. The forward synthesis will therefore focus on

methods to achieve this selective esterification.

Parishin D

Selective Diesterification

Citric Acid 4-Hydroxybenzyl Alcohol (2 eq.)

Click to download full resolution via product page

Caption: Retrosynthetic analysis of Parishin D.

Synthetic Strategies and Protocols
Two primary strategies are proposed for the synthesis of Parishin D. The first relies on direct,

stoichiometrically controlled esterification, taking advantage of the higher reactivity of the

primary carboxylic acids. The second employs a boric acid-mediated approach where boric

acid acts as both a catalyst and a protecting group for the tertiary hydroxyl and carboxyl

functions of citric acid.

Strategy 1: Direct Catalytic Esterification
This approach is based on the principle that the primary carboxyl groups of citric acid are

sterically more accessible and thus more reactive towards esterification than the tertiary

carboxyl group. By carefully controlling the stoichiometry of the reactants (a 1:2 molar ratio of

citric acid to 4-hydroxybenzyl alcohol), the formation of the 1,3-diester can be favored.
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Workflow for Direct Catalytic Esterification

Reaction Setup Reaction Work-up and Purification

Citric Acid +
4-Hydroxybenzyl Alcohol (2 eq.) Add Solvent (e.g., Toluene) Add Catalyst (e.g., p-TsOH) Heat with Dean-Stark Trap Monitor by TLC/LC-MS Cool and Quench Aqueous Extraction Column Chromatography Parishin D
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 952068-64-3 | Parishin D [phytopurify.com]

2. Parishin D | C20H20O9 | CID 125181696 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

